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Compound of Interest

Compound Name: IACS-10759

Cat. No.: B1191776 Get Quote

Essential Safety and Handling Guide for IACS-
10759
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety, handling, and disposal information for IACS-10759, a

potent and selective inhibitor of mitochondrial Complex I. While the manufacturer's Safety Data

Sheet (SDS) does not classify IACS-10759 as a hazardous substance, its potent biological

activity necessitates careful handling to minimize exposure and ensure a safe laboratory

environment.[1] These guidelines are designed to supplement, not replace, institutional safety

protocols and the manufacturer's SDS.

Immediate Safety and Personal Protective
Equipment (PPE)
A thorough risk assessment should be conducted for all procedures involving IACS-10759. The

following table outlines the minimum recommended PPE for handling this compound in a

laboratory setting.
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Body Part Required PPE
Specifications and Best
Practices

Hands Double Nitrile Gloves

Wear two pairs of disposable

nitrile gloves. Change gloves

immediately if contaminated

and after each use. Wash

hands thoroughly after

removing gloves.[2]

Eyes
Safety Glasses with Side

Shields or Goggles

Must be worn at all times when

handling the compound to

protect against splashes.[2][3]

Body Laboratory Coat

A standard, fully buttoned lab

coat is required to protect

clothing and skin.[1][3]

Respiratory Not Generally Required

For handling small quantities in

a well-ventilated area,

respiratory protection is not

typically needed. A chemical

fume hood should be used

when weighing the solid

compound or preparing stock

solutions to prevent inhalation

of dust.[3]

Operational Plan: Step-by-Step Handling Protocol
Proper handling and storage are critical for maintaining the integrity of IACS-10759 and

ensuring the safety of laboratory personnel.

Receiving and Inspection
Inspect Package: Upon receipt, examine the external packaging for any signs of damage or

leaks.
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Don PPE: Before opening, put on a lab coat, safety glasses, and a single pair of nitrile

gloves.[1]

Unpack in a Safe Area: Open the shipping container in a designated area, such as a

chemical fume hood or on a disposable bench liner.[1]

Verify Compound: Confirm that the compound name and CAS number on the vial match your

order details.

Storage
Solid Compound: Store the tightly sealed vial at -20°C for long-term stability (≥ 4 years).[3]

Protect from light and moisture.[3]

Solutions: For solutions in organic solvents (e.g., DMSO), store in small, tightly sealed

aliquots at -20°C to avoid repeated freeze-thaw cycles.[3]

Preparation of Stock Solutions
Work in a Fume Hood: All weighing and initial dissolution of the solid compound should be

performed in a chemical fume hood to minimize inhalation risk.

Solubility: IACS-10759 is soluble in DMSO at concentrations up to 100 mg/mL (177.75 mM).

[4] Use fresh, moisture-free DMSO for best results.[4]

Example Protocol (10 mM Stock in DMSO):

Calculate the required mass of IACS-10759 (Molecular Weight: 562.56 g/mol ) and the

corresponding volume of DMSO.

In a chemical fume hood, weigh the solid IACS-10759 into a sterile, conical tube.

Add the calculated volume of high-quality, anhydrous DMSO.

Vortex or sonicate gently in a warm water bath to ensure complete dissolution.[4]

Store the stock solution in small aliquots at -20°C.
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Disposal Plan
All waste materials contaminated with IACS-10759 should be treated as hazardous chemical

waste. Consult your institution's Environmental Health and Safety (EHS) department for

specific local and national regulations.[5]

Waste Type Disposal Procedure

Solid Waste

(e.g., contaminated gloves, pipette tips, tubes,

bench liners) Collect in a designated, clearly

labeled hazardous waste container.[1][5]

Liquid Waste

(e.g., unused solutions, rinsate) Collect in a

sealed, compatible, and clearly labeled

hazardous waste container. Do not dispose of

down the drain.[5][6] Leave at least 10%

headspace in the container to allow for

expansion.[5]

Sharps

(e.g., needles, serological pipettes) Dispose of

in a designated sharps container for chemically

contaminated sharps.[1]

Empty Vials

Triple-rinse the vial with a suitable solvent (e.g.,

ethanol). Collect the rinsate as hazardous liquid

waste. Deface the label and dispose of the

rinsed vial according to institutional guidelines.

[5]

Experimental Protocols and Data
In Vitro Experimental Use
IACS-10759 is a potent inhibitor of mitochondrial complex I and is used in cell-based assays to

study the effects of inhibiting oxidative phosphorylation (OXPHOS).[4]

Working Concentrations: In cell culture, IACS-10759 has been shown to inhibit the

proliferation of various cell lines at nanomolar concentrations.[4][7] For example, in Chronic
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Lymphocytic Leukemia (CLL) cells, concentrations around 100 nM were used to inhibit the

oxygen consumption rate (OCR).[7]

Cell-Based Assay Protocol Example (Measuring OCR):

Plate cells at the desired density in a Seahorse XF cell culture microplate.

Prepare working solutions of IACS-10759 by diluting the DMSO stock solution in the

appropriate cell culture medium.

Treat cells with the desired concentrations of IACS-10759 (e.g., 30 nM to 3 µM) for the

specified incubation time (e.g., 24 or 48 hours).[7]

Measure the oxygen consumption rate (OCR) and extracellular acidification rate (ECAR)

using a Seahorse XF Analyzer to assess the impact on mitochondrial respiration and

glycolysis.[4]

Visualizations
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Workflow for Handling IACS-10759
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Caption: Standard laboratory workflow for handling, experimental use, and disposal of IACS-
10759.
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Caption: IACS-10759 inhibits oxidative phosphorylation by directly targeting Complex I.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. Personal Protective Equipment Requirements for Laboratories – Environmental Health
and Safety [ehs.ncsu.edu]

3. benchchem.com [benchchem.com]

4. selleckchem.com [selleckchem.com]

5. benchchem.com [benchchem.com]

6. benchchem.com [benchchem.com]

7. oncotarget.com [oncotarget.com]

To cite this document: BenchChem. [Personal protective equipment for handling IACS-
10759]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1191776#personal-protective-equipment-for-
handling-iacs-10759]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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